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Compound of Interest

Compound Name: 3-Methylheptane

Cat. No.: B165616 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemicals are paramount. This guide provides a technical support center for 3-
Methylheptane, offering troubleshooting advice and frequently asked questions (FAQs) to

address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Methylheptane?

A1: 3-Methylheptane is a highly flammable liquid and vapor.[1][2] It can be fatal if swallowed

and enters the airways, causes skin irritation, and may cause drowsiness or dizziness.[1] It is

also very toxic to aquatic life with long-lasting effects.[3]

Q2: What personal protective equipment (PPE) is required when handling 3-Methylheptane?

A2: When handling 3-Methylheptane, it is essential to wear appropriate personal protective

equipment. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[4]

Skin Protection: Chemically resistant gloves and fire/flame resistant and impervious clothing.

[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator is necessary.[4]
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Q3: What are the proper storage conditions for 3-Methylheptane?

A3: Store 3-Methylheptane in a tightly closed container in a dry, cool, and well-ventilated

place.[4] Keep it away from heat, sparks, open flames, and hot surfaces.[4] The storage area

should be equipped with emergency exits and a risk-elimination area.[5] Ground and bond the

container and receiving equipment to prevent static discharges.[4]

Q4: Can I dispose of small amounts of 3-Methylheptane down the drain?

A4: No, you should never dispose of organic solvents like 3-Methylheptane down the drain.[5]

This is prohibited as it can create a fire hazard in the sewer system.[6] All organic solvent waste

must be collected for proper hazardous waste disposal.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-Methylheptane.

Property Value Source

Molecular Formula C₈H₁₈ [1][7]

Molecular Weight 114.23 g/mol [1][7][8]

Boiling Point 118 °C (lit.) [8][9]

Melting Point -121 to -120 °C [9]

Density 0.705 g/mL at 25 °C (lit.) [8][9]

Flash Point 7 °C (44.6 °F) - closed cup [2]

Vapor Pressure 0.73 psi (37.7 °C) [8][9]

Water Solubility 792 μg/kg at 25 °C [9]

ACGIH TWA 300 ppm [9]

OSHA PEL TWA 500 ppm (2000 mg/m³) [10][11]
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Protocol for Small-Scale Flammable Liquid Spill Cleanup
(e.g., < 1 Liter of 3-Methylheptane)

Alert Personnel and Assess the Situation: Immediately alert others in the laboratory of the

spill.

Eliminate Ignition Sources: Turn off all nearby ignition sources (e.g., hot plates, burners,

electrical equipment).[12]

Ensure Proper Ventilation: Increase ventilation in the area by opening a fume hood sash.

Don Appropriate PPE: Wear safety goggles, chemical-resistant gloves, a lab coat, and if

necessary, a respirator.

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to create a dike around the spill.[13] Do not use paper towels as they can increase the rate

of evaporation.[13]

Absorb the Spill: Gently cover the spill with the absorbent material, starting from the outside

and working inwards.

Collect the Waste: Once the liquid is fully absorbed, use non-sparking tools to scoop the

contaminated material into a designated, labeled hazardous waste container.[6]

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Waste: Seal the hazardous waste container and dispose of it according to your

institution's hazardous waste management guidelines.

Restock Spill Kit: Replenish any used materials in the spill kit.[12]

Protocol for Disposal of 3-Methylheptane Waste
Segregate Waste: Collect all 3-Methylheptane and other non-halogenated organic solvent

waste in a dedicated, clearly labeled hazardous waste container.[3] Do not mix with

halogenated solvents or other incompatible waste streams.[3]
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Use Appropriate Containers: Use a container that is in good condition, compatible with the

chemical, and has a tight-fitting lid. Label the container with the words "Hazardous Waste"

and the full chemical name.

Store Waste Properly: Store the waste container in a well-ventilated, designated hazardous

waste accumulation area, away from ignition sources. Keep the container closed except

when adding waste.[14]

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste. Do not accumulate more than

50 gallons of hazardous waste in the lab at any one time.[14]

Visual Guides
The following diagrams illustrate key workflows for handling 3-Methylheptane.
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3-Methylheptane Spill Occurs

Assess Spill Size and Risk

Small Spill (<1L)

Minor

Large Spill (>=1L) or Unknown
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Don Appropriate PPE Alert Personnel & Evacuate Area
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Caption: Troubleshooting workflow for a 3-Methylheptane spill.
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Generated 3-Methylheptane Waste

Is it mixed with other solvents?

Contains Halogenated Solvents?

Yes

Collect in 'Non-Halogenated Organic Waste' container

No
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Collect in 'Halogenated Organic Waste' container

Yes

Label container with contents and 'Hazardous Waste'

Store in designated, ventilated area

Arrange for EHS pickup

Proper Disposal Complete
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Caption: Decision flowchart for proper 3-Methylheptane waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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